![molecular formula C14H22ClN B6197266 4-[(2,4-dimethylphenyl)methyl]piperidine hydrochloride CAS No. 2680531-84-2](/img/new.no-structure.jpg)
4-[(2,4-dimethylphenyl)methyl]piperidine hydrochloride
Overview
Description
4-[(2,4-dimethylphenyl)methyl]piperidine hydrochloride is a chemical compound with the molecular formula C14H22ClN.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-[(2,4-dimethylphenyl)methyl]piperidine hydrochloride involves several steps. One common method includes the cyclization of 1,2-diamine derivatives with sulfonium salts . Another approach is the N-heterocyclization of primary amines with diols catalyzed by a Cp*Ir complex . These methods typically require specific reaction conditions, such as the presence of a base or catalyst, and controlled temperatures.
Industrial Production Methods
Industrial production of this compound may involve continuous flow reactions, which provide various enantioenriched α-substituted piperidines in good yields and high diastereoselectivities . This method is scalable and efficient, making it suitable for large-scale production.
Chemical Reactions Analysis
Types of Reactions
4-[(2,4-dimethylphenyl)methyl]piperidine hydrochloride undergoes several types of chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.
Substitution: This reaction involves the replacement of one atom or group of atoms with another.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions for these reactions vary but often involve controlled temperatures and specific solvents.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield a ketone or aldehyde, while reduction may produce an alcohol. Substitution reactions can result in a variety of substituted piperidine derivatives.
Scientific Research Applications
4-[(2,4-dimethylphenyl)methyl]piperidine hydrochloride has several scientific research applications:
Chemistry: It is used as a building block for the synthesis of more complex molecules.
Biology: It is studied for its interactions with biological systems and potential effects on cellular processes.
Industry: It is used in the production of various chemical products and materials.
Mechanism of Action
The mechanism of action of 4-[(2,4-dimethylphenyl)methyl]piperidine hydrochloride involves its interaction with specific molecular targets and pathways. As a psychoactive compound, it likely affects neurotransmitter systems in the brain, altering the release and uptake of neurotransmitters such as serotonin and dopamine. This interaction can lead to changes in mood, perception, and cognition.
Comparison with Similar Compounds
4-[(2,4-dimethylphenyl)methyl]piperidine hydrochloride can be compared with other similar compounds, such as:
Piperidine: A six-membered heterocycle with one nitrogen atom.
Phenethylamines: A class of compounds that includes many psychoactive substances.
Piperazinones: Compounds with a similar structure but different functional groups.
The uniqueness of this compound lies in its specific substitution pattern and psychoactive properties, which distinguish it from other piperidine derivatives .
Properties
CAS No. |
2680531-84-2 |
|---|---|
Molecular Formula |
C14H22ClN |
Molecular Weight |
239.8 |
Purity |
95 |
Origin of Product |
United States |
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